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Compound of Interest

Compound Name: N,N-Dimethylsulfamide-d6

Cat. No.: B563673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and

applications of N,N-Dimethylsulfamide-d6 (DMS-d6), a deuterated isotopic-labeled internal

standard crucial for accurate quantification in analytical studies. This document details its

physicochemical properties, commercial sources, and a representative experimental protocol

for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the analysis of

its non-deuterated counterpart, N,N-Dimethylsulfamide (DMS).

Quantitative Data Summary
N,N-Dimethylsulfamide-d6 is available from several chemical suppliers. The following tables

summarize the key quantitative data available from these commercial sources.

Table 1: General Properties of N,N-Dimethylsulfamide-d6
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Property Value Source

CAS Number 1189689-95-9
LGC Standards, Santa Cruz

Biotechnology, Pharmaffiliates

Molecular Formula C₂H₂D₆N₂O₂S Santa Cruz Biotechnology[1]

Molecular Weight 130.20 g/mol
Santa Cruz Biotechnology[1],

Pharmaffiliates[2]

Appearance
White to Off-White

Solid/Powder
Pharmaffiliates[2]

Storage Temperature 2-8°C Pharmaffiliates[2]

Table 2: Supplier-Specific Quantitative Data

Supplier
Product
Code

Isotopic
Purity

Chemical
Purity

Available
Pack Sizes

Format

LGC

Standards

TRC-

D479282
99 atom % D ≥ 98%

2.5 mg, 25

mg
Neat

Santa Cruz

Biotechnolog

y

sc-211195 Not specified Not specified
Contact for

details
Solid

Pharmaffiliate

s

PA STI

035050
Not specified Not specified

Contact for

details
Solid

Note: Data is based on publicly available information and may vary by specific lot. A lot-specific

Certificate of Analysis should be consulted for precise data.

Experimental Protocol: Quantification of N,N-
Dimethylsulfamide (DMS) in Water Samples by
Isotope Dilution LC-MS/MS
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This protocol describes a general procedure for the quantification of DMS in aqueous samples

using N,N-Dimethylsulfamide-d6 as an internal standard. This method is based on the

principle of isotope dilution, which corrects for matrix effects and variations in sample

preparation and instrument response.

Materials and Reagents
N,N-Dimethylsulfamide (DMS) analytical standard

N,N-Dimethylsulfamide-d6 (DMS-d6) internal standard

LC-MS grade methanol

LC-MS grade water

Formic acid

Water sample for analysis

Preparation of Standard Solutions
Primary Stock Solutions (1 mg/mL):

Accurately weigh and dissolve a known amount of DMS and DMS-d6 in methanol to

prepare individual primary stock solutions of 1 mg/mL.

Working Standard Solutions:

Prepare a series of calibration standards by serially diluting the DMS primary stock

solution with a 50:50 mixture of methanol and water to achieve a concentration range

relevant to the expected sample concentrations.

Internal Standard Spiking Solution:

Dilute the DMS-d6 primary stock solution with methanol to a suitable working

concentration (e.g., 1 µg/mL). This concentration should be chosen to provide a clear and

stable signal in the LC-MS/MS analysis.
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Sample Preparation
Collect the water sample in a clean container.

For each sample, transfer a precise volume (e.g., 1 mL) into a clean vial.

Add a small, precise volume of the DMS-d6 internal standard spiking solution to each

sample, calibration standard, and quality control sample.

Vortex each vial to ensure thorough mixing.

The samples are now ready for LC-MS/MS analysis. For complex matrices, a solid-phase

extraction (SPE) step may be necessary to remove interferences.

LC-MS/MS Analysis
Liquid Chromatography (LC) Conditions:

Column: A suitable reversed-phase column (e.g., C18)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Methanol with 0.1% formic acid

Gradient: A gradient elution should be optimized to ensure good separation of DMS from

matrix components.

Injection Volume: 10 µL

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), positive mode

Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions:

DMS: Determine the precursor ion (e.g., [M+H]⁺) and a suitable product ion by direct

infusion of the DMS standard.
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DMS-d6: Determine the precursor ion (e.g., [M+H]⁺) and a suitable product ion by direct

infusion of the DMS-d6 standard. The precursor ion will be shifted by +6 m/z compared

to DMS.

Optimize MS parameters such as collision energy and declustering potential for each

transition.

Data Analysis
Construct a calibration curve by plotting the ratio of the peak area of DMS to the peak area

of DMS-d6 against the concentration of the DMS calibration standards.

Determine the concentration of DMS in the unknown samples by calculating the peak area

ratio of DMS to DMS-d6 and interpolating from the calibration curve.

Visualizations
Isotope Dilution Analysis Workflow
The following diagram illustrates the general workflow for the quantification of an analyte using

the isotope dilution method with a deuterated internal standard.
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Caption: Workflow for Isotope Dilution Mass Spectrometry.
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This guide provides a foundational understanding of the commercial availability and analytical

application of N,N-Dimethylsulfamide-d6. For specific applications, further method

development and validation are required. Researchers should always consult the supplier's

Certificate of Analysis for the most accurate and up-to-date information on a specific lot of this

internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b563673?utm_src=pdf-body
https://www.benchchem.com/product/b563673?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/AL/en/N-N-Dimethylsulfamide-d6/p/TRC-D479282
https://www.pharmaffiliates.com/en/1189689-95-9-n-n-dimethylsulfamide-d6-pasti035050.html
https://www.benchchem.com/product/b563673#commercial-availability-of-n-n-dimethylsulfamide-d6
https://www.benchchem.com/product/b563673#commercial-availability-of-n-n-dimethylsulfamide-d6
https://www.benchchem.com/product/b563673#commercial-availability-of-n-n-dimethylsulfamide-d6
https://www.benchchem.com/product/b563673#commercial-availability-of-n-n-dimethylsulfamide-d6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b563673?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563673?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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